1-Oxa-4-thia-8-azaspiro[4.5]decane

• IUPAC Name: 1-oxa-4-thia-8-azaspiro[4.5]decane
• InChI: InChI=1S/C7H13NOS/c1-3-8-4-2-7(1)9-5-6-10-7/h8H,1-6H2
• InChI Key: OAPBUOGJRXUBBH-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12OCCS2
• Molecular Formula: C7H13NOS
• Molecular Weight: 159.25 g/mol

Description

“1-Oxa-4-thia-8-azaspiro[4.5]decane” is a chemical compound with the linear formula C7H14ClNOS. It is also known as “8-oxa-1-thia-4-azaspiro[4.5]decane hydrochloride” and has a molecular weight of 195.71. It is stored under nitrogen at 2-8°C.

Synthesis Analysis

The synthesis of a series of 1-oxa-8-azaspiro[4.5]decane derivatives has been reported. The synthesis involved the design and evaluation of these derivatives as selective σ1 receptor ligands. All seven ligands exhibited nanomolar affinity for σ1 receptors.

Molecular Structure Analysis

The molecular structure of 1-Oxa-4-thia-8-azaspiro[4.5]decane includes a total of 24 bonds. There are 11 non-H bonds, 1 five-membered ring, 1 six-membered ring, 1 secondary amine (aliphatic), 1 ether (aliphatic), and 1 sulfide.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1-Oxa-4-thia-8-azaspiro[4.5]decane include a melting point of 166 - 167°C. It has a molecular weight of 195.71 and is stored under nitrogen at 2-8°C.

Scientific Research Applications

Synthesis and Application in Drug Discovery

• Novel thia/oxa-azaspiro[3.4]octanes, including variants of 1-Oxa-4-thia-8-azaspiro[4.5]decane, have been synthesized as multifunctional modules for drug discovery. These spirocycles are designed to be structurally diverse and play a significant role in novel drug development (Li, Rogers-Evans, & Carreira, 2013).

Anticancer Research

• 1-Thia-azaspiro[4.5]decane derivatives have been synthesized and evaluated for their anticancer activities. These compounds showed moderate to high inhibition activities against various human cancer cell lines, such as HepG-2, PC-3, and HCT116 (Flefel et al., 2017).

Anti-Influenza and Anti-Coronavirus Activity

• Certain 1-thia-4-azaspiro[4.5]decan-3-one derivatives have demonstrated inhibitory effects on human coronavirus replication. This points to the potential application of these compounds in antiviral drug development (Apaydın et al., 2019).

Synthesis Techniques and Structural Analysis

• New methods for synthesizing compounds like 8-oxa-2-azaspiro[4.5]decane, related to 1-Oxa-4-thia-8-azaspiro[4.5]decane, have been developed. These methods are crucial for producing biologically active compounds (Ogurtsov & Rakitin, 2020).

Antimicrobial Applications

• Spiroheterocyclic derivatives of 1-oxa-4-thiaspiro[4.5]decane have been synthesized and evaluated for antimicrobial activities. These compounds have been compared with reference antimicrobial agents, indicating their potential use in combating microbial infections (Al-Ahmadi, 1996).

Muscarinic Agonist Activity

• Studies on 1-oxa-8-azaspiro[4.5]decanes have shown their potential as M1 muscarinic agonists. This could have implications in the treatment of cognitive impairments such as dementia (Tsukamoto et al., 1995).

Safety and Hazards

The safety information for 1-Oxa-4-thia-8-azaspiro[4.5]decane includes hazard statements H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302 + P352, and P305 + P351 + P338. It is classified as Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3.

Future Directions

The future directions for 1-Oxa-4-thia-8-azaspiro[4.5]decane could involve further structural modifications to develop potential brain imaging agents for σ1 receptors. This is suggested by the high initial brain uptake and high accumulation in σ1 receptor-rich brain areas observed in mice.